Cas no 59304-40-4 (4-methylfuran-2-carboxylic acid)

• Product Name: 4-methylfuran-2-carboxylic acid
• CAS No: 59304-40-4
• MF: C₆H₆O₃
• MW: 126.110042095184
• MDL: MFCD19228695
• CID: 1614191
• PubChem ID: 12273925
• Update Time: 2025-06-08

4-methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-furoic Acid
• 4alpha-Methyl-5alpha-ergosta-8,24(28)-dien-3beta-ol
• 4-methylfuran-2-carboxylic acid
• SureCN8431900
• HMDB06845
• 4-Methyl-furan-2-carbonsaeure
• 4-methyl-furan-2-carboxylic acid
• AC1L4WGN
• 4a-Methylfecosterol
• 4-methylfecosterol
• AR-1G4844
• -cholest-8-en-3beta-ol
• 4-methyl-2-furancarboxylic acid
• 4alpha-Methylfecosterol
• A-ergosta-8,24(28)-dien-3
• A-methyl-5
• A-ol
• Z1205494707
• AKOS006375881
• AS-51404
• SCHEMBL183475
• 4-methylfuran-2-carboxylicacid
• CS-W007308
• FT-0734249
• MFCD19228695
• EN300-204185
• P12603
• 59304-40-4
• SB11579
• DA-39140
• 4-Methylfuran-2-carboxylate

• MDL： MFCD19228695
• Inchi： 1S/C6H6O3/c1-4-2-5(6(7)8)9-3-4/h2-3H,1H3,(H,7,8)
• InChI Key： UOJBPVNHCNJBSQ-UHFFFAOYSA-N
• SMILES： O1C=C(C)C=C1C(=O)O

Computed Properties

• Exact Mass: 126.031694049g/mol
• Monoisotopic Mass: 126.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 239.7±20.0 °C at 760 mmHg
• Flash Point: 98.8±21.8 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-methylfuran-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 4-methylfuran-2-carboxylic acid

Introduction to 4-methylfuran-2-carboxylic acid (CAS No. 59304-40-4)

4-methylfuran-2-carboxylic acid, with the chemical formula C₅H₆O₃, is a significant compound in the field of organic chemistry and pharmaceutical research. Its CAS number, 59304-40-4, uniquely identifies it in scientific literature and databases, facilitating precise referencing and study. This compound belongs to the class of furan derivatives, which are widely recognized for their diverse biological activities and synthetic utility.

The structure of 4-methylfuran-2-carboxylic acid features a furan ring substituted with a carboxylic acid group at the 2-position and a methyl group at the 4-position. This arrangement imparts unique reactivity and functionality, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both polar functional groups—the carboxylic acid and the furan ring—enhances its solubility in polar solvents and its interaction with biological targets.

In recent years, 4-methylfuran-2-carboxylic acid has garnered attention in the pharmaceutical industry due to its potential as a precursor in drug development. Researchers have been exploring its utility in synthesizing novel compounds with therapeutic properties. For instance, derivatives of this molecule have been investigated for their anti-inflammatory and antioxidant effects, which are crucial in managing chronic diseases such as arthritis and oxidative stress-related disorders.

One of the most compelling aspects of 4-methylfuran-2-carboxylic acid is its role in the production of bioactive molecules. The furan ring's aromaticity and the carboxylic acid's ability to form hydrogen bonds make it an ideal scaffold for designing molecules that can interact with biological receptors. Recent studies have demonstrated its application in developing nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects compared to traditional NSAIDs.

The synthetic pathways for 4-methylfuran-2-carboxylic acid have also seen significant advancements. Modern methodologies leverage catalytic processes to enhance yield and purity, making large-scale production more feasible. These innovations have opened doors for industrial applications, particularly in the manufacture of fine chemicals and pharmaceutical intermediates. The compound's versatility allows it to be incorporated into various synthetic frameworks, facilitating the creation of structurally diverse molecules.

From a biochemical perspective, 4-methylfuran-2-carboxylic acid has been studied for its potential role in metabolic pathways. Some research suggests that it may influence enzyme activity or serve as a substrate for certain metabolic processes. This has implications for understanding disease mechanisms and developing targeted therapies. Additionally, its derivatives have shown promise in modulating microbial metabolism, which could lead to novel applications in probiotics or antimicrobial agents.

The environmental impact of producing and utilizing 4-methylfuran-2-carboxylic acid is another area of growing interest. Sustainable synthetic routes are being developed to minimize waste and reduce energy consumption. These efforts align with global initiatives to promote green chemistry, ensuring that industrial processes are both efficient and environmentally friendly. As demand for specialized chemicals grows, such sustainable practices will become increasingly important.

In conclusion, 4-methylfuran-2-carboxylic acid (CAS No. 59304-40-4) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and environmental chemistry. Its unique structural features enable diverse applications, from drug development to sustainable manufacturing processes. As research continues to uncover new uses for this molecule, its importance in science and industry is likely to grow further.